Cas no 2173999-24-9 (octahydropyrimido2,1-cmorpholin-4-one)

• Product Name: octahydropyrimido2,1-cmorpholin-4-one
• CAS No: 2173999-24-9
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6419854
• PubChem ID: 132388085
• Update Time: 2025-07-09

octahydropyrimido2,1-cmorpholin-4-one Chemical and Physical Properties

Names and Identifiers

• octahydropyrimido2,1-cmorpholin-4-one
• Pyrimido[2,1-c][1,4]oxazin-4(1H)-one, hexahydro-
• Hexahydropyrimido[2,1-c][1,4]oxazin-4(1H)-one
• octahydropyrimido[2,1-c]morpholin-4-one
• octahydropyrimido[2,1-c][1,4]oxazin-4-one
• AKOS034140267
• 2,3,6,7,9,9a-hexahydro-1H-pyrimido[2,1-c][1,4]oxazin-4-one
• Z3035274767
• 2173999-24-9
• starbld0034337
• EN300-1608240

• Inchi： 1S/C7H12N2O2/c10-7-1-2-8-6-5-11-4-3-9(6)7/h6,8H,1-5H2
• InChI Key： XGUOQSNPHXUUFF-UHFFFAOYSA-N
• SMILES： O1CCN2C(=O)CCNC2C1

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 325.8±42.0 °C(Predicted)
• pka: 6.83±0.20(Predicted)

Additional information on octahydropyrimido2,1-cmorpholin-4-one

Introduction to Octahydropyrimido[2,1-c]morpholin-4-one (CAS No. 2173999-24-9)

Octahydropyrimido[2,1-c]morpholin-4-one, a compound with the chemical identifier CAS No. 2173999-24-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural framework and potential pharmacological applications. The compound belongs to the class of octahydropyrimido derivatives, which are known for their diverse biological activities and have been extensively studied for their role in drug development.

The structural motif of octahydropyrimido[2,1-c]morpholin-4-one consists of a fused ring system that combines a pyrimidine core with a morpholine moiety. This combination not only imparts distinct electronic properties but also opens up numerous possibilities for interactions with biological targets. The presence of the morpholine ring, in particular, is noteworthy as it is a common pharmacophore in many therapeutic agents, known for its ability to enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Octahydropyrimido[2,1-c]morpholin-4-one has emerged as a promising candidate in this regard. Its molecular structure suggests that it may exhibit properties such as receptor binding affinity, metabolic stability, and oral bioavailability, which are critical factors in drug design. The compound's ability to interact with various biological targets makes it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of octahydropyrimido[2,1-c]morpholin-4-one is its potential application in the treatment of various diseases. Current research indicates that this compound may have therapeutic effects on conditions such as inflammation, neurodegeneration, and cancer. The pyrimidine core is known to be involved in the synthesis of nucleic acids and nucleotides, which are essential for cellular function. By modulating the activity of enzymes and receptors that participate in these pathways, octahydropyrimido[2,1-c]morpholin-4-one could potentially offer novel therapeutic strategies.

The morpholine moiety in the structure further enhances the compound's pharmacological profile. Morpholine derivatives are known for their ability to act as scaffolds for drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of this group into the octahydropyrimido framework may lead to enhanced binding interactions with specific proteins and enzymes involved in disease pathogenesis.

Recent studies have also explored the synthetic pathways for producing octahydropyrimido[2,1-c]morpholin-4-one. The development of efficient synthetic routes is crucial for both academic research and industrial applications. Researchers have reported several methods for constructing the fused ring system, including cyclocondensation reactions and transition metal-catalyzed processes. These advancements not only facilitate the production of the compound but also provide insights into its structural versatility.

The pharmacokinetic properties of octahydropyrimido[2,1-c]morpholin-4-one are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, including good solubility and bioavailability. These characteristics make it a promising candidate for further development into a clinical drug.

In conclusion, octahydropyrimido[2,1-c]morpholin-4-one (CAS No. 2173999-24-9) represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. Ongoing research continues to uncover new insights into its pharmacological properties and synthetic pathways. As our understanding of this compound grows, so too does its potential to contribute to the discovery of novel therapeutic agents.